Cas no 2241130-83-4 (3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine)

• Product Name: 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine
• CAS No: 2241130-83-4
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6452988
• PubChem ID: 138039749
• Update Time: 2025-05-19

3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2241130-83-4
• EN300-6477648
• 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine

• Inchi： 1S/C10H17N3/c11-5-2-7-13-8-6-12-10(13)9-3-1-4-9/h6,8-9H,1-5,7,11H2
• InChI Key： FXEASXIOJTVLKC-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C1CCC1)CCCN

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine

Comprehensive Overview of 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine (CAS No. 2241130-83-4): Properties, Applications, and Research Insights

The compound 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine (CAS No. 2241130-83-4) is a specialized organic molecule featuring a unique imidazole core linked to a cyclobutyl group and a propan-1-amine side chain. This structural configuration endows it with distinct chemical and biological properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its imidazole ring is a well-known pharmacophore, often associated with bioactivity, while the cyclobutyl moiety adds steric complexity, potentially enhancing binding affinity in drug-target interactions.

In recent years, the demand for imidazole derivatives has surged due to their versatility in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers frequently search for terms like "imidazole-based drug candidates" or "cyclobutyl in medicinal chemistry," reflecting the growing emphasis on small-molecule therapeutics. The 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine scaffold aligns with these trends, offering potential applications in neurological disorders and inflammatory diseases, where modulation of specific pathways is critical.

Synthetic routes to 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine often involve multi-step organic transformations, including cycloaddition reactions and amine functionalization. Chemists exploring "efficient imidazole synthesis" or "CAS 2241130-83-4 suppliers" will find this compound relevant due to its challenging yet rewarding synthesis. Its propan-1-amine tail also allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug development.

Beyond pharmaceuticals, this compound’s heterocyclic architecture has implications in advanced materials, such as coordination polymers or catalysts. The cyclobutyl-imidazole hybrid could serve as a ligand in metal-organic frameworks (MOFs), a hot topic in materials science. Searches for "imidazole MOFs" or "nitrogen-rich ligands" highlight the interdisciplinary appeal of such molecules.

From an analytical perspective, 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine exhibits characteristic spectroscopic signatures (e.g., NMR shifts and mass spectrometry fragmentation patterns), which are crucial for quality control in industrial and academic settings. Laboratories frequently inquire about "CAS 2241130-83-4 characterization data" or "imidazole stability studies," underscoring the need for detailed technical documentation.

In summary, 3-(2-cyclobutyl-1H-imidazol-1-yl)propan-1-amine represents a compelling case study at the intersection of medicinal chemistry and material innovation. Its structural features and adaptability position it as a valuable tool for researchers addressing contemporary challenges in drug design and functional materials. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in scientific discourse.